Cas no 2248296-60-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate
• CAS No: 2248296-60-6
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 6449754
• PubChem ID: 165727414
• Update Time: 2025-10-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248296-60-6
• EN300-6519625
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate

• Inchi： 1S/C18H12N4O4/c23-16(9-12-5-7-13(8-6-12)21-10-19-20-11-21)26-22-17(24)14-3-1-2-4-15(14)18(22)25/h1-8,10-11H,9H2
• InChI Key： STEKNIPRKLKCAS-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)N1C=NN=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.08585488g/mol
• Monoisotopic Mass: 348.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate (CAS No. 2248296-60-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate (CAS No. 2248296-60-6) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. This molecule features a unique combination of isoindole-1,3-dione and 1,2,4-triazole moieties, which are known for their diverse biological activities and structural versatility. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate has surged, driven by advancements in medicinal chemistry and biomaterials. The 1,2,4-triazole ring, in particular, has garnered attention for its antimicrobial, antifungal, and anticancer properties, making it a hotspot in drug development. Meanwhile, the isoindole-1,3-dione scaffold is widely explored for its photophysical properties, which are valuable in organic electronics and optoelectronic devices.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate?" The synthesis typically involves multi-step reactions, including the condensation of 2-(4-(4H-1,2,4-triazol-4-yl)phenyl)acetic acid with 1H-isoindole-1,3(2H)-dione derivatives under optimized conditions. Researchers often employ N,N'-dicyclohexylcarbodiimide (DCC) or other coupling agents to facilitate esterification, ensuring high yields and purity.

Another trending topic is the biological activity of this compound. Preliminary studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate may exhibit inhibitory effects on specific kinases or proteases, which are critical targets in oncology and autoimmune diseases. This aligns with the growing interest in small-molecule inhibitors and precision medicine, where tailored compounds are designed to modulate disease pathways with minimal side effects.

From a material science perspective, the isoindole-1,3-dione core of this compound is notable for its electron-accepting properties, making it a candidate for organic semiconductors and photovoltaic materials. With the rise of sustainable energy solutions, researchers are exploring how such derivatives can enhance the efficiency of organic solar cells or light-emitting diodes (OLEDs). This intersection of chemistry and renewable energy is a key area of innovation, attracting both academic and industrial investment.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(4H-1,2,4-triazol-4-yl)phenyl]acetate (CAS No. 2248296-60-6) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green technology. Its unique structural features and functional groups position it as a valuable subject for ongoing research, particularly in addressing contemporary challenges in healthcare and energy sustainability.